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Compound of Interest

Compound Name: C.I. Solvent Blue 3

Cat. No.: B1629615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness and photostability

of C.I. Solvent Blue 3 (C.I. 42775), a triarylmethane dye. The information presented herein is

intended to support research, development, and quality control activities where the stability of

this colorant under light exposure is a critical parameter.

Introduction to C.I. Solvent Blue 3
C.I. Solvent Blue 3 is a synthetic organic dye belonging to the triarylmethane class,

characterized by its vibrant blue hue.[1] It is soluble in ethanol and insoluble in water.[1] Due to

its coloring properties, it finds application in various industries. Understanding its behavior upon

exposure to light is crucial for ensuring product integrity and performance.

Chemical and Physical Properties:
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Property Value

C.I. Name Solvent Blue 3

C.I. Number 42775

CAS Number 8004-91-9[1]

Chemical Class Triarylmethane[1]

Molecular Formula C₃₂H₂₈ClN₃

Molecular Weight 489.0 g/mol

Lightfastness Properties
Lightfastness is a measure of a colorant's resistance to fading or changing color when exposed

to light. While specific quantitative data for C.I. Solvent Blue 3 is limited in publicly available

literature, a qualitative assessment indicates good lightfastness properties.

Lightfastness Rating (ISO)

Good[1]

Note: This is a qualitative rating. Specific numerical data from standardized tests such as the

Blue Wool Scale for C.I. Solvent Blue 3 were not available in the cited sources.

Experimental Protocols for Photostability Testing
A standardized method for assessing the lightfastness of textiles and dyes is outlined in ISO

105-B02.[2][3] This protocol utilizes a xenon arc lamp to simulate natural daylight and the Blue

Wool Scale for grading.

Generalized Experimental Protocol (Based on ISO 105-
B02)
This protocol describes a general procedure for determining the lightfastness of a dye like C.I.
Solvent Blue 3 on a substrate.
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3.1.1. Materials and Equipment:

Specimen: The substrate (e.g., textile, polymer film) colored with C.I. Solvent Blue 3.

Blue Wool Standards: A set of eight standardized blue wool textiles with known lightfastness

ratings (1-8).[4][5][6]

Xenon Arc Fading Lamp Apparatus: A lightfastness tester equipped with a xenon arc lamp,

filters to simulate daylight, and controls for temperature and humidity.[3][5][7]

Opaque Masks: To cover portions of the specimens and standards for comparison.

Grey Scale for Assessing Change in Colour: For evaluating the degree of fading.

3.1.2. Procedure:

Sample Preparation: Mount the test specimen and a set of Blue Wool Standards on a card. A

portion of each is covered with an opaque mask.

Exposure: Place the card inside the xenon arc fading lamp apparatus. The exposure

conditions (irradiance, temperature, humidity) are set according to the standard (e.g., ISO

105-B02).[3][7]

Evaluation: Periodically inspect the samples. The lightfastness rating is determined by

comparing the fading of the test specimen to the fading of the Blue Wool Standards.[1][4]

The rating corresponds to the Blue Wool Standard that shows a similar degree of color

change.

3.1.3. Workflow Diagram:
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Caption: Workflow for Lightfastness Testing.
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Photodegradation of Triarylmethane Dyes
The photostability of a dye is related to its chemical structure and the mechanisms by which it

degrades upon absorbing light energy. For triarylmethane dyes, degradation can be a complex

process.

General Degradation Pathway
While a specific degradation pathway for C.I. Solvent Blue 3 is not detailed in the available

literature, a generalized mechanism for triarylmethane dyes involves photo-oxidation, often

leading to the cleavage of the chromophoric system. This process can be initiated by the

absorption of UV-visible radiation, leading to an excited state that is more susceptible to

reaction with oxygen.

Key steps in the degradation of some triarylmethane dyes include N-demethylation and the

destruction of the conjugated structure. The degradation rate can be influenced by the

presence of oxygen and the substrate to which the dye is applied.

Triarylmethane Dye
(Ground State) Excited State Dye

Light Absorption
(hν) Reaction with Oxygen

Degradation Products
(e.g., N-demethylated,
cleaved chromophore)

Click to download full resolution via product page

Caption: Generalized Photodegradation Pathway.

Conclusion
C.I. Solvent Blue 3 exhibits good general lightfastness, making it suitable for various

applications where color stability is important. However, for critical applications, especially in

the pharmaceutical and drug development sectors, it is imperative to conduct specific

photostability testing on the final product formulation under relevant conditions. The

generalized experimental protocol provided, based on ISO 105-B02, offers a framework for

such evaluations. Further research is needed to establish a more precise quantitative

lightfastness rating (Blue Wool Scale), color change metrics (ΔE), and a detailed
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photodegradation pathway for C.I. Solvent Blue 3 to enable more accurate predictions of its

long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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